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Compound of Interest

Compound Name: Neodymium-143

CAS No.: 14336-83-5

Cat. No.: B1265123

Get Quote

Introduction

Accurate isotopic analysis of Neodymium (Nd) is crucial in various geological and

environmental studies to trace processes such as planetary differentiation and continental

weathering.[1][2] Achieving high-precision Nd isotope ratio measurements, particularly for the

¹⁴²Nd/¹⁴⁴Nd system, requires the quantitative separation of Nd from other elements, especially

isobaric interferences from Cerium (Ce) and Samarium (Sm).[1][3] This application note details

a robust chemical separation protocol utilizing ion-exchange chromatography to achieve high-

purity Nd fractions suitable for analysis by Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS).

Principle

The separation of Nd from a complex sample matrix is typically achieved through a multi-step

ion-exchange chromatography process. This method leverages the differential affinity of

various elements for specific resin functional groups under controlled acidic conditions. A

common approach involves a primary separation to isolate the Rare Earth Element (REE)

fraction from major matrix elements, followed by one or more steps to separate Nd from other
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REEs, particularly the interfering light REEs (LREEs) like Ce and Pr, and Sm.[1][3][4] The

choice of resin and eluent concentrations is critical to ensure a high recovery rate of Nd (>98%)

and to minimize isotopic fractionation.[1]

Experimental Protocol
This protocol outlines a widely used three-stage chromatographic procedure for the separation

of Nd from geological samples.

1. Sample Digestion and Preparation

Weigh approximately 0.5–1 g of whole rock powder into a Savillex beaker.[3]

Digest the sample in a 4:1 mixture of concentrated HF–HNO₃ at 150 °C for 48 hours.[3]

Evaporate the sample to dryness.

Redissolve the residue in 7 M HNO₃ and evaporate to dryness. Repeat this step at least

three times to ensure the removal of fluorides.[3]

For complete conversion to chloride form, re-dissolve the sample in 6 M HCl and heat at

130°C overnight.[1]

Evaporate the final solution to dryness and re-dissolve the sample in the appropriate loading

solution for the first column (e.g., 2.5 M HCl).[1]

2. Chromatographic Separation

The following is a representative three-column separation scheme. The specific volumes and

concentrations may need to be optimized based on the sample matrix and desired purity.

Column 1: Bulk REE Separation (Cation Exchange)

Resin: AG50W-X8 (200–400 mesh) cation exchange resin.[3]

Column: 2 mL capacity Bio-Rad column.[3]

Procedure:
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Condition the column with the appropriate acid.

Dissolve the dried sample in 5 mL of 0.5 M HNO₃–0.1 M HF solution and load it onto the

column.[3]

Elute the matrix elements with an appropriate acid wash.

Collect the REE fraction.

Column 2: LREE Purification (Extraction Chromatography)

Resin: Tru-resin (50–100 µm).[4]

Column: Column filled with 1.6 mL of Tru-resin.[4]

Procedure:

Load the REE fraction in 2 M HNO₃.[4]

Elute major and trace elements.

Elute the REEs with 4.5 mL of ultrapure water directly onto the third column.[4]

Column 3: Nd Separation from other LREEs

Resin: Ln-resin (50–100 µm).[4]

Column: A column with an internal diameter of 4.0 mm containing 3.2 mL of Ln-resin.[4]

Procedure:

The eluted REEs from the second column are loaded directly.

Elute interfering LREEs with 2.5 mL of 6 M HCl.[4]

After evaporation and re-dissolution in 0.2 mL of 0.27 M HCl, load the sample onto a final

clean-up column.[4]

Elute Nd with 4 mL of 0.27 M HCl.[4]
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Data Presentation
The following table summarizes typical quantitative data for the Nd separation protocol.

Parameter
Column 1
(AG50W-X8)

Column 2 (Tru-
resin)

Column 3 (Ln-
resin)

Reference

Resin Volume 2 mL 1.6 mL 3.2 mL [3][4]

Sample Loading

Solution

5 mL 0.5 M

HNO₃–0.1 M HF
2 M HNO₃

Direct from

Column 2
[3][4]

Elution of

Interferences
Varies Varies 2.5 mL 6 M HCl [4]

Nd Elution

Solution

N/A (Bulk REE

collection)

N/A (Bulk REE

elution)
4 mL 0.27 M HCl [4]

Nd Recovery

Rate
>99.5% (overall) >98% (overall) >98% (overall) [1][3]

Procedural Blank <20 pg (overall) <2 pg (overall) <2 pg (overall) [2][5]

Experimental Workflow Diagram
The following diagram illustrates the key stages of the chemical separation protocol for

Neodymium.
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Caption: Workflow for Neodymium chemical separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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